1-(2,3-dimethoxybenzyl)-4-(2-pyridinyl)piperazine

• IUPAC Name: 1-[(2,3-dimethoxyphenyl)methyl]-4-pyridin-2-ylpiperazine
• InChI: InChI=1S/C18H23N3O2/c1-22-16-7-5-6-15(18(16)23-2)14-20-10-12-21(13-11-20)17-8-3-4-9-19-17/h3-9H,10-14H2,1-2H3
• InChI Key: PTCYSEYCHLXODT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)CN2CCN(CC2)C3=CC=CC=N3
• Molecular Formula: C18H23N3O2
• Molecular Weight: 313.4 g/mol

Description

1-(2,3-dimethoxybenzyl)-4-(2-pyridinyl)piperazine, also known as R(+)-DOI, is a synthetic compound that belongs to the family of phenylpiperazine derivatives. It is a potent agonist of serotonin 5-HT2A and 5-HT2C receptors and has been used in various scientific research applications.

Mechanism of Action

R(+)-DOI acts as a potent agonist of serotonin 5-HT2A and 5-HT2C receptors. It binds to the receptors and activates the signaling pathways involved in the regulation of mood, cognition, and behavior. R(+)-DOI has been shown to induce hallucinations and alter perception, which is believed to be mediated by its effects on the 5-HT2A receptor.
Biochemical and Physiological Effects:
R(+)-DOI has been shown to have a range of biochemical and physiological effects. It has been shown to increase the release of dopamine and other neurotransmitters, which may contribute to its effects on mood and cognition. R(+)-DOI has also been shown to increase heart rate and blood pressure, which may limit its use in clinical settings.

Advantages and Limitations for Lab Experiments

R(+)-DOI has several advantages for lab experiments. It is a potent and selective agonist of serotonin receptors, which allows for precise control of the experimental conditions. R(+)-DOI is also relatively stable and can be easily synthesized in large quantities. However, R(+)-DOI has some limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

For the study of R(+)-DOI include the development of new drugs, investigation of the role of serotonin receptors, and improvement of synthesis methods.

Synthesis Methods

The synthesis of R(+)-DOI involves the reaction of 2,3-dimethoxybenzaldehyde and 2-pyridylmagnesium bromide in the presence of a reducing agent. The resulting intermediate is then reacted with piperazine to yield R(+)-DOI. The synthesis method has been optimized to improve the yield and purity of the final product.

Scientific Research Applications

R(+)-DOI has been widely used in scientific research to study the role of serotonin receptors in various physiological and pathological processes. It has been used to investigate the effects of serotonin on mood, cognition, and behavior. R(+)-DOI has also been used to study the mechanisms of action of hallucinogenic drugs and their potential therapeutic applications.